Cas no 261766-73-8 (5-HT4 antagonist 1)

• Product Name: 5-HT4 antagonist 1
• CAS No: 261766-73-8
• MF: C₂₃H₃₆N₄O₅S
• MW: 480.6207447052
• CID: 4643330
• PubChem ID: 9869791
• Update Time: 2025-07-09

5-HT4 antagonist 1 Chemical and Physical Properties

Names and Identifiers

• 5-HT4 antagonist 1
• 1,4-Benzodioxin-5-carboxamide, 2,3-dihydro-N-[[1-[3-[(4-methyl-1-piperazinyl)sulfonyl]propyl]-4-piperidinyl]methyl]-
• CHEMBL180632
• F82089
• SCHEMBL7952197
• MS-28941
• PD103245
• 2,3-Dihydro-benzo[1,4]dioxine-5-carboxylic acid {1-[3-(4-methyl-piperazine-1-sulfonyl)-propyl]-piperidin-4-ylmethyl}-amide
• HY-100170
• N-((1-(3-((4-Methylpiperazin-1-yl)sulfonyl)propyl)piperidin-4-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide
• 5-HT4 antagonist 6b
• DA-49844
• L019596
• CS-0018166
• 261766-73-8
• GLXC-26266
• BDBM50162859
• N-[[1-[3-(4-methylpiperazin-1-yl)sulfonylpropyl]piperidin-4-yl]methyl]-2,3-dihydro-1,4-benzodioxine-5-carboxamide
• AKOS040732332

• Inchi： 1S/C23H36N4O5S/c1-25-11-13-27(14-12-25)33(29,30)17-3-8-26-9-6-19(7-10-26)18-24-23(28)20-4-2-5-21-22(20)32-16-15-31-21/h2,4-5,19H,3,6-18H2,1H3,(H,24,28)
• InChI Key： AUXZCLHKLUWDDZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(C(NCC3CCN(CCCS(N4CCN(C)CC4)(=O)=O)CC3)=O)=C2OCC1

Computed Properties

• Exact Mass: 480.24064144g/mol
• Monoisotopic Mass: 480.24064144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 99.8Ų

5-HT4 antagonist 1 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on 5-HT4 antagonist 1

Research Brief on 5-HT4 Antagonist 1 (CAS: 261766-73-8): Recent Advances and Implications

The compound 5-HT4 antagonist 1 (CAS: 261766-73-8) has garnered significant attention in recent years due to its potential therapeutic applications in gastrointestinal and central nervous system disorders. As a selective 5-HT4 receptor antagonist, this compound has been investigated for its ability to modulate serotonin signaling pathways, which play a critical role in various physiological processes. This research brief synthesizes the latest findings on 5-HT4 antagonist 1, highlighting its pharmacological properties, mechanism of action, and clinical relevance.

Recent studies have elucidated the structural and functional characteristics of 5-HT4 antagonist 1, revealing its high affinity and selectivity for the 5-HT4 receptor subtype. Molecular docking simulations and in vitro binding assays have demonstrated that the compound competitively inhibits serotonin binding, thereby attenuating receptor activation. These findings are supported by X-ray crystallography data, which provide insights into the precise interactions between 5-HT4 antagonist 1 and the receptor's binding pocket. Such structural insights are invaluable for the design of next-generation 5-HT4 modulators with improved efficacy and safety profiles.

In preclinical models, 5-HT4 antagonist 1 has shown promising results in the treatment of irritable bowel syndrome (IBS) and functional dyspepsia. Animal studies indicate that the compound reduces visceral hypersensitivity and normalizes gut motility, effects that are mediated through its action on 5-HT4 receptors in the enteric nervous system. Additionally, emerging evidence suggests potential applications in neurological conditions such as Alzheimer's disease, where 5-HT4 receptor modulation may enhance cognitive function by promoting acetylcholine release. However, further research is needed to validate these findings in human trials.

The pharmacokinetic profile of 5-HT4 antagonist 1 has also been a focus of recent investigations. Studies report favorable oral bioavailability and a half-life conducive to once-daily dosing, making it a viable candidate for clinical development. Metabolite identification studies have identified the major metabolic pathways, with cytochrome P450 enzymes playing a predominant role. These insights are critical for predicting drug-drug interactions and optimizing dosing regimens in future clinical trials.

Despite its therapeutic potential, challenges remain in the development of 5-HT4 antagonist 1. Off-target effects and the risk of cardiovascular adverse events, a known concern with 5-HT4 modulators, necessitate rigorous safety assessments. Recent efforts have focused on structural modifications to mitigate these risks while retaining pharmacological activity. Computational chemistry and high-throughput screening are being employed to identify derivatives with enhanced selectivity and reduced off-target binding.

In conclusion, 5-HT4 antagonist 1 represents a promising therapeutic agent with diverse applications in gastroenterology and neurology. Ongoing research aims to address the remaining challenges and translate preclinical findings into clinical benefits. The compound's unique mechanism of action and favorable pharmacokinetic properties position it as a valuable tool for both therapeutic development and further exploration of 5-HT4 receptor biology.